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Compound of Interest

Compound Name: Phenazopyridine

Cat. No.: B15621390

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical properties and stability
of phenazopyridine hydrochloride. The information is compiled to support research,
development, and quality control activities involving this active pharmaceutical ingredient. All
guantitative data is presented in structured tables for ease of reference, and detailed
experimental protocols for key analytical methodologies are provided.

Core Chemical Properties

Phenazopyridine hydrochloride is a brick-red, microcrystalline powder with a slight violet

luster.[1][2][3] It is an azo dye that exerts a topical analgesic effect on the mucosa of the urinary
tract.[2][4][5]
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Property Value Source
Molecular Formula C11H12CINs [61[7]
Molecular Weight 249.70 g/mol [6][7]
CAS Number 136-40-3 [7]
] ] Approximately 139°C
Melting Point [3]
(decomposes)

- Slightly soluble in cold water
and ethanol.[2][6] - Soluble in
- boiling water, acetic acid,
Solubility [1][2][6]1[7]
glycerol, ethylene glycol, and
propylene glycol.[6] - 30.4

pg/mL at pH 7.4.[1][7]

Brick-red microcrystals or a
Appearance [1][2][3]
purple powder.[1][2][3]

) Yellow to brick-red and slightly
Aqueous Solution o [1112][3]
acidic.[1][2][3]

Stability Profile

Phenazopyridine hydrochloride exhibits sensitivities to various environmental factors, which is
a critical consideration in its formulation and storage. It is known to be sensitive to air and light.
[1][3] As an azo compound, it can be reactive and may detonate under certain conditions,
particularly when sensitized by metal salts or strong acids.[1][2][3]
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. . Potential
Condition Observation Source
Degradants
Phenol (PH), 2,6-
diaminopyridine
Undergoes forced
. (DAP), 2,6DOL-PAP,
) degradation,
Acid/Heat . . 60L-PAP, 6-PA-3-PH, [4]18]
especially with heat
) 3-hydroxy-2,6-
and acid. T o
diaminopyridine
(HDAP).
o Susceptible to 2,3,6-triaminopyridine
Oxidation o ) [9]
oxidative degradation.  (TAP).
Pyrido[3,4-c]cinnoline-
2,4-diamine, N3-
phenylpyridine-
2,3,4,6-tetraamine,
] Degrades upon o
Photolysis ] pyridine-2,3,6- [10][11]
exposure to light. - o
triamine, 2,6-diamino-
1-(4-
aminophenyl)pyridin-
4(1H)-one.
The hydrochloride salt
is hygroscopic,
Hygroscopicity showing significant Not applicable. [12]
weight gain at high
relative humidity.
Strong oxidizing
o agents, amides, N
Incompatibilities ) Not specified. [13]
peroxides,
isocyanates.

Degradation Pathways

The degradation of phenazopyridine hydrochloride has been studied under various stress

conditions. The primary pathways involve the cleavage of the azo bond and modifications to
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the pyridine ring.

Acid-Catalyzed Degradation

Under acidic conditions, particularly with heating, phenazopyridine HCI degrades into several

products. The reaction involves the cleavage of the phenylazo moiety and potential

hydroxylation of the amino groups.[4]

Acid-Catalyzed Degradation of Phenazopyridine HCI
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Caption: Acid-catalyzed degradation pathway of Phenazopyridine HCI.

Experimental Protocols

Detailed methodologies for the analysis of phenazopyridine hydrochloride and its degradation

products are crucial for quality control and stability studies.

Hydroxylation

3-hydroxy-2,6-diaminopyridine (HDAP)
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Stability-Indicating HPLC Method for Forced
Degradation Studies

This method is designed for the simultaneous determination of phenazopyridine HCI and its
degradation products from forced acid/heat degradation.[4][8]

Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV
detector.

¢ Column: Reversed-phase C18 column.

o Mobile Phase: Isocratic mixture of acetonitrile and acetate buffer (pH 4) in a 1:1 (v/v) ratio.[4]

[8]
e Flow Rate: 1.0 mL/min.[4][8]
» Detection: UV detection at multiple wavelengths to capture all components.
e Run Time: Less than 8 minutes.[4][3]
e Sample Preparation:

o Prepare a stock solution of phenazopyridine HCI in hot distilled water (e.g., 500 pg/mL).
[4]

o For forced degradation, subject the stock solution to acidic (e.g., with HCI) and heat
conditions.

o Dilute the working solutions with the mobile phase to the desired concentration (e.g., 20
Hg/mL).[4]

e Analysis: Inject the prepared sample into the HPLC system and record the chromatogram.
Identify and quantify the peaks corresponding to phenazopyridine HC| and its degradation
products by comparing with reference standards.
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Caption: Experimental workflow for the stability-indicating HPLC method.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15621390?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Spectrofluorimetric Method for Quantification of
Degradants

This method is used for the quantification of phenol (PH) and 2,6-diaminopyridine (DAP) at
trace concentrations, which are key impurities resulting from degradation.[4][8]

Instrumentation: A spectrofluorometer.

Principle: The method is based on measuring the native fluorescence of DAP and PH in
specific solvent systems.[4][8]

Sample Preparation for DAP:

o Prepare standard solutions of DAP in acidic ethanol.[4][8]

o Prepare the sample solution containing the degraded phenazopyridine HCI in acidic
ethanol.

Sample Preparation for PH:

o Prepare standard solutions of PH in an aqueous acidic solution.[4][8]

o Prepare the sample solution containing the degraded phenazopyridine HCI in an
aqueous acidic solution.

Analysis:

o Measure the fluorescence intensity of the standard and sample solutions at the specific
excitation and emission wavelengths for DAP and PH.

o Use the appropriate solvent as a blank.

o Quantify the amount of DAP and PH in the sample by comparing their fluorescence
intensities to the standard curves.

Conclusion
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This technical guide summarizes the essential chemical properties and stability characteristics
of phenazopyridine hydrochloride. A thorough understanding of its solubility, reactivity, and
degradation pathways is paramount for the development of stable and effective pharmaceutical
formulations. The provided analytical methods offer robust protocols for the accurate
assessment of purity and stability, ensuring product quality and safety. Researchers and drug
development professionals are encouraged to consider these factors in their work with this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15621390#phenazopyridine-
hydrochloride-chemical-properties-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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